Cas no 23295-57-0 (1-(4-Hydroxybenzofuran-2-yl)ethanone)

• Product Name: 1-(4-Hydroxybenzofuran-2-yl)ethanone
• CAS No: 23295-57-0
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 5223558
• PubChem ID: 22729225
• Update Time: 2025-06-26

1-(4-Hydroxybenzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxybenzofuran-2-yl)ethanone

• Inchi： 1S/C10H8O3/c1-6(11)10-5-7-8(12)3-2-4-9(7)13-10/h2-5,12H,1H3
• InChI Key： HJRCYLAIOALJLG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC2=C(O)C=CC=C2O1)C

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(4-Hydroxybenzofuran-2-yl)ethanone

Introduction to 1-(4-Hydroxybenzofuran-2-yl)ethanone (CAS No. 23295-57-0)

1-(4-Hydroxybenzofuran-2-yl)ethanone, identified by the Chemical Abstracts Service registry number 23295-57-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzofuran core substituted with a hydroxyl group and an acetyl moiety, has garnered attention due to its versatile structural framework and potential biological activities. The benzofuran scaffold is a privileged structure in medicinal chemistry, often found in natural products and biologically active molecules, making it a valuable scaffold for drug discovery.

The synthesis of 1-(4-Hydroxybenzofuran-2-yl)ethanone typically involves multi-step organic transformations, including condensation reactions, oxidation processes, and functional group interconversions. The presence of the hydroxyl group at the para position relative to the benzene ring enhances its reactivity, allowing for further derivatization into more complex molecules. This compound has been explored in various synthetic pathways, showcasing its adaptability in constructing more intricate structures.

In recent years, 1-(4-Hydroxybenzofuran-2-yl)ethanone has been studied for its potential pharmacological properties. The benzofuran moiety is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The hydroxyl group further modulates these properties by participating in hydrogen bonding interactions with biological targets. Preliminary studies have suggested that derivatives of this compound may have therapeutic applications in managing chronic inflammatory diseases and oxidative stress-related conditions.

One of the most compelling aspects of 1-(4-Hydroxybenzofuran-2-yl)ethanone is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel scaffolds with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the acetyl group or the hydroxyl substituent have led to the discovery of new compounds with improved pharmacokinetic profiles. These advancements highlight the importance of 1-(4-Hydroxybenzofuran-2-yl)ethanone in medicinal chemistry and drug development.

The chemical properties of 1-(4-Hydroxybenzofuran-2-yl)ethanone, such as its solubility, stability, and reactivity, make it a valuable candidate for further exploration. Its ability to undergo various chemical transformations allows for the creation of diverse libraries of derivatives, each with unique properties and potential applications. This flexibility has made it a popular choice for high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(4-Hydroxybenzofuran-2-yl)ethanone's behavior. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to design more effective derivatives with optimized biological activity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process significantly.

The role of 1-(4-Hydroxybenzofuran-2-yl)ethanone in natural product synthesis is another area of interest. Many biologically active compounds isolated from plants and microorganisms contain benzofuran derivatives as their core structure. By studying these natural products, researchers have gained valuable insights into the biosynthetic pathways that produce such compounds. This knowledge has been instrumental in developing synthetic routes to mimic these natural products, thereby facilitating their production on a larger scale.

In conclusion, 1-(4-Hydroxybenzofuran-2-yl)ethanone (CAS No. 23295-57-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. The ongoing studies on this compound highlight its importance in drug discovery and development, paving the way for new therapeutic interventions against various diseases.